N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• CAS No.: 587000-63-3
• Molecular Formula: C16H14F2N4O2S
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H14F2N4O2S/c1-2-22-15(13-4-3-7-24-13)20-21-16(22)25-9-14(23)19-10-5-6-11(17)12(18)8-10/h3-8H,2,9H2,1H3,(H,19,23)
• InChI Key: PRDOMLUPGLNLMR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)F)F)C3=CC=CO3

Description

N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a triazole-containing acetamide derivative characterized by:

• A 3,4-difluorophenyl group attached to the acetamide nitrogen.
• A 1,2,4-triazole ring substituted with ethyl at position 4 and furan-2-yl at position 3.
• A sulfanyl (-S-) linker connecting the acetamide and triazole moieties .

Biological Activity

N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a compound of increasing interest due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including antibacterial properties, anticancer effects, and other relevant pharmacological activities.

Chemical Structure and Properties

The molecular formula of this compound is $C_{16}H_{14}F_2N_4O_2S$ with a molecular weight of approximately 364.4 g/mol. The structure features a difluorophenyl group and a triazole moiety linked via a sulfanyl group to an acetamide functional group.

Property	Value
Molecular Formula	C16H14F2N4O2S
Molecular Weight	364.4 g/mol
CAS Number	573931-40-5
Purity	≥95%

Antibacterial Activity

Research indicates that compounds with triazole structures often exhibit significant antibacterial properties. The compound has been studied for its effectiveness against various bacterial strains.

Case Studies

• In Vitro Studies : A study demonstrated that derivatives of triazole compounds showed varying degrees of antibacterial activity against pathogens such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) values indicated that some derivatives were comparable to established antibiotics like kanamycin .

  Bacterial Strain	MIC (µg/mL)
  E. coli	10
  S. aureus	15
  P. aeruginosa	20

• Mechanism of Action : The antibacterial mechanism has been attributed to the inhibition of fatty acid synthesis pathways in bacteria, particularly through the inhibition of the enzyme ecKAS III, which is crucial for bacterial growth .

Anticancer Activity

The biological activity of N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide extends to anticancer properties as well.

Research Findings

• Cell Line Studies : Compounds containing the triazole moiety have shown promising results in inhibiting cancer cell proliferation. For instance, certain triazole derivatives demonstrated IC50 values in the low micromolar range against various cancer cell lines, including colon carcinoma and breast cancer cells .

  Cancer Cell Line	IC50 (µM)
  HCT-116 (Colon)	6.2
  T47D (Breast)	27.3

• Mechanistic Insights : The anticancer activity is believed to be linked to the modulation of apoptosis pathways and the inhibition of tumor cell growth through various signaling pathways.

Additional Biological Activities

Beyond antibacterial and anticancer effects, N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide may exhibit other pharmacological activities:

• Antifungal Properties : Some studies suggest that related triazole compounds possess antifungal activities that could be relevant for therapeutic applications.
• Anti-inflammatory Effects : Preliminary data indicate potential anti-inflammatory effects, which could enhance its therapeutic profile in treating inflammatory diseases.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

The table below highlights key structural differences and their implications:

Compound Name	Aryl Group (R1)	Triazole Substituents (R2/R3)	Molecular Weight (g/mol)	Notable Properties	References
Target Compound	3,4-difluorophenyl	R2: Ethyl; R3: Furan-2-yl	365.38	High electronegativity (F), moderate lipophilicity
VUAA-1	4-ethylphenyl	R2: Ethyl; R3: Pyridin-3-yl	383.48	Orco agonist; pyridine enhances π-π stacking
N-(4-Bromophenyl) analog	4-bromophenyl	R2: Ethyl; R3: Furan-2-yl	407.29	Bromine increases molecular weight/halogen bonding potential
N-(3,5-dichlorophenyl) analog	3,5-dichlorophenyl	R2: Methyl; R3: Furan-2-yl	385.28	Chlorine enhances steric bulk/electron-withdrawing effects
4-Amino-triazole derivative	Varied (e.g., fluorophenyl)	R2: Amino; R3: Furan-2-yl	~350–400	Amino group improves hydrogen bonding/anti-exudative activity
OLC-12	4-isopropylphenyl	R2: Ethyl; R3: Pyridin-4-yl	409.51	Larger alkyl chain (isopropyl) enhances lipophilicity

Key Observations :

• Electron-withdrawing groups (e.g., F, Cl) on the aryl ring improve receptor binding in ion channel modulators .
• Furan vs. pyridine : Furan’s oxygen may engage in hydrogen bonding, while pyridine’s nitrogen enables π-π interactions, affecting target selectivity .
• Ethyl vs.

Orco Channel Modulation

• VUAA-1 (pyridine-substituted triazole): Acts as a broad-spectrum Orco agonist (EC50 ~2–10 µM in insects) .
• Target Compound : The furan substituent may reduce Orco activation compared to VUAA-1, as pyridine’s aromaticity is critical for channel interaction .

Anti-Inflammatory/Anti-Exudative Activity

• 4-Amino-triazole derivatives: Exhibit significant anti-exudative activity (e.g., 30–50% reduction in edema at 10 mg/kg), attributed to the amino group’s hydrogen bonding with COX-2 .
• Target Compound: The absence of an amino group likely reduces anti-inflammatory potency but may improve selectivity for other targets .

Antimicrobial Potential

• Pyridin-4-yl triazole derivatives (e.g., KA3, KA9): Show MIC values of 8–16 µg/mL against S. aureus and E. coli, linked to pyridine’s role in membrane disruption .
• Target Compound : Furan’s planar structure could compromise membrane penetration, reducing antimicrobial efficacy .

Pharmacokinetic Considerations

• Lipophilicity : Bromophenyl and isopropylphenyl analogs (LogP ~3.5–4.0) exhibit higher cell permeability than the target compound (LogP ~2.8) .
• Metabolic Stability : Ethyl groups on triazole (target compound) resist oxidative metabolism better than methyl substituents .

Preparation Methods

Formation of the Difluorophenyl Intermediate

The synthesis begins with the preparation of N-(3,4-difluorophenyl)-α-chloroacetamide, a key intermediate. This is achieved by reacting 3,4-difluoroaniline with chloroacetyl chloride in the presence of a base such as potassium carbonate. The reaction is typically conducted in anhydrous dichloromethane at 0–5°C to minimize side reactions.

Cyclization and Ethyl Group Incorporation

Cyclization to form the 1,2,4-triazole ring is achieved using a Dean-Stark trap to remove water, facilitating the reaction between the amine and carbonyl groups. Ethyl groups are introduced via alkylation of the triazole nitrogen using ethyl iodide in dimethylformamide (DMF) at 60°C. Catalysts such as tetrabutylammonium bromide (TBAB) enhance reaction efficiency.

Optimization of Reaction Conditions

Solvent and Temperature Effects

Optimal yields (reported up to 68%) are obtained using ethanol as the solvent due to its polarity and ability to dissolve both organic and inorganic reagents. Elevated temperatures (70–80°C) accelerate reaction kinetics but require careful monitoring to prevent decomposition.

Parameter	Optimal Condition	Impact on Yield
Solvent	Ethanol	Maximizes solubility of intermediates
Temperature	78°C	Balances reaction rate and stability
Reaction Time	6–8 hours	Ensures complete conversion

Industrial-Scale Production Strategies

Industrial methods prioritize scalability and cost-effectiveness. Continuous flow reactors are employed for the alkylation and cyclization steps, enabling precise temperature control and higher throughput. High-throughput screening (HTS) identifies optimal molar ratios, with a 1:1.2 ratio of triazole-thione to α-chloroacetamide yielding consistent results.

Analytical Characterization

Post-synthesis purification involves recrystallization from ethanol to obtain white crystalline solids. Characterization employs:

• 1H-NMR : Confirms the presence of ethyl (δ 1.2–1.4 ppm), furan (δ 6.3–7.4 ppm), and acetamide (δ 2.1 ppm) protons.

• IR Spectroscopy : Identifies N-H stretches (3280 cm⁻¹) and C=O vibrations (1680 cm⁻¹).

• Chromatographic-Mass Spectrometry : Validates molecular weight (364.4 g/mol) and purity (>98%) .

Q & A

Q. What are the key synthetic methodologies for N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide, and how are yields optimized?

The synthesis involves multi-step reactions, including:

• Coupling reactions : Amide bond formation between the acetamide and aryl amine groups under carbodiimide-mediated conditions (e.g., EDCI in dichloromethane) .
• Triazole ring formation : Cyclization using hydrazine derivatives, with temperature control (70–80°C) to minimize byproducts .
• Sulfanyl linkage : Thiol-alkylation under inert atmosphere to prevent oxidation .
  Optimization :
• Solvent choice (e.g., DMF for polar intermediates, dichloromethane for coupling) .
• Purification via column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (dichloromethane/ethyl acetate) to achieve >95% purity .

Q. How is the compound structurally characterized, and what analytical techniques are critical?

• NMR spectroscopy : ¹H/¹³C NMR confirms substituent positions, with characteristic shifts for the difluorophenyl group (δ 140–150 ppm for C-F in ¹³C) and triazole protons (δ 8.2–8.5 ppm) .
• HPLC : Purity assessment using C18 columns (acetonitrile/water mobile phase) .
• Mass spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]⁺ at m/z 423.08) .

Q. What preliminary biological activities have been reported for this compound?

• Anti-inflammatory potential : Structural analogs with triazole-sulfanyl motifs show anti-exudative activity in rodent models (e.g., formalin-induced edema), linked to inhibition of cyclooxygenase-2 (COX-2) .
• Antimicrobial screening : Similar 1,2,4-triazole derivatives exhibit moderate activity against S. aureus (MIC 16–32 µg/mL) .

Advanced Research Questions

Q. How do substituent variations (e.g., ethyl, furan) influence the compound’s bioactivity?

Substituent	Impact on Activity	Source
Ethyl (R₁)	Enhances lipophilicity, improving membrane permeability
Furan (R₂)	π-π stacking with aromatic residues in enzyme active sites (e.g., COX-2)
3,4-Difluorophenyl	Electron-withdrawing groups stabilize receptor binding via halogen bonds

Methodological Insight : Use QSAR models to correlate logP values (2.8–3.5) with cellular uptake efficiency .

Q. How can contradictions in biological activity data across studies be resolved?

• Case Example : Discrepancies in IC₅₀ values for COX-2 inhibition (e.g., 5 µM vs. 12 µM) may arise from assay conditions (e.g., pH, serum protein interference).
• Resolution :
  • Standardize assays using cell-free systems (e.g., recombinant COX-2) .
  • Validate via orthogonal methods (e.g., SPR for binding affinity) .

Q. What are the challenges in designing in vivo studies for this compound?

• Metabolic stability : The furan ring is prone to oxidative degradation by CYP450 enzymes. Mitigate via deuterium incorporation at vulnerable positions .
• Bioavailability : Low aqueous solubility (logS ≈ -4.2) requires formulation with cyclodextrins or lipid nanoparticles .

Q. How can computational methods guide the optimization of this compound’s selectivity?

• Molecular docking : Predict binding modes to off-targets (e.g., COX-1 vs. COX-2). A study showed a 10-fold selectivity for COX-2 due to steric complementarity with the triazole-sulfanyl group .
• MD simulations : Assess stability of ligand-receptor complexes over 100 ns trajectories. Key residues: Arg120 (hydrogen bonding) and Tyr355 (π-π interaction) .

Q. What strategies are effective in scaling up synthesis without compromising purity?

• Process refinement :
  • Replace column chromatography with fractional crystallization for bulk purification .
  • Use flow chemistry for triazole cyclization (residence time 30 min, 80°C) to improve reproducibility .
• Quality control : Implement PAT (Process Analytical Technology) with inline FTIR to monitor reaction progress .